Cas no 1889935-76-5 (Benzyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate)

Benzyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate structure
1889935-76-5 structure
Product Name:Benzyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate
CAS No:1889935-76-5
MF:C15H19NO3
MW:261.316264390945
CID:6540657
PubChem ID:117050689
Update Time:2025-07-20

Benzyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate
    • EN300-7188999
    • 1889935-76-5
    • Benzyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate
    • Inchi: 1S/C15H19NO3/c17-14-7-6-13-8-12(14)9-16(13)15(18)19-10-11-4-2-1-3-5-11/h1-5,12-14,17H,6-10H2
    • InChI Key: XTWKLYWXEVBCLY-UHFFFAOYSA-N
    • SMILES: OC1CCC2CC1CN2C(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 261.13649347g/mol
  • Monoisotopic Mass: 261.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 49.8Ų

Benzyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate Pricemore >>

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Additional information on Benzyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate

Comprehensive Overview of Benzyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS No. 1889935-76-5)

Benzyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS No. 1889935-76-5) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its azabicyclo[3.2.1]octane core is a privileged scaffold known for its conformational rigidity and bioactivity, making it a valuable intermediate in drug discovery. The presence of the benzyl carboxylate and hydroxy functional groups further enhances its versatility, enabling diverse chemical modifications for targeted applications.

In recent years, the demand for nitrogen-containing heterocycles like 6-azabicyclo[3.2.1]octane derivatives has surged due to their prominence in bioactive molecules. Researchers frequently search for "synthesis of azabicyclo compounds" or "applications of benzyl carboxylates in medicinal chemistry," reflecting the compound's relevance. This molecule's stereochemical complexity and potential as a chiral building block align with trends in asymmetric synthesis and fragment-based drug design, addressing modern challenges in precision medicine.

The compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists exploring "prodrug development strategies." Its bicyclic framework mimics natural product architectures, a hotspot in "bioinspired drug design" discussions. Analytical techniques like HPLC and NMR are essential for characterizing Benzyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate, as evidenced by frequent queries about "purity determination of complex heterocycles."

From a commercial perspective, suppliers often highlight its role as a high-value intermediate for APIs (Active Pharmaceutical Ingredients). The benzyl-protecting group in its structure is a recurring theme in "protective group chemistry optimization" searches, underscoring its utility in multi-step syntheses. Environmental considerations also drive interest in "green synthesis routes for azabicyclo derivatives," where this compound serves as a case study for sustainable methodologies.

Ongoing studies explore its potential in central nervous system (CNS) targeting molecules, leveraging the blood-brain barrier permeability of similar scaffolds. Patent literature reveals applications in "neuromodulator development" and "GPCR ligand design," aligning with industry focus on neurological disorders. The compound's structural novelty ensures its continued relevance in academic and industrial research, as reflected in citations across peer-reviewed journals.

In summary, Benzyl 2-hydroxy-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS No. 1889935-76-5) exemplifies the intersection of advanced synthetic chemistry and drug discovery innovation. Its multifaceted applications respond to contemporary needs in precision therapeutics and sustainable chemistry, ensuring its prominence in scientific discourse for years to come.

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